Isopropylsulfamoyl chloride
CAS No.: 26118-67-2
Cat. No.: VC20855474
Molecular Formula: C3H8ClNO2S
Molecular Weight: 157.62 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 26118-67-2 |
---|---|
Molecular Formula | C3H8ClNO2S |
Molecular Weight | 157.62 g/mol |
IUPAC Name | N-propan-2-ylsulfamoyl chloride |
Standard InChI | InChI=1S/C3H8ClNO2S/c1-3(2)5-8(4,6)7/h3,5H,1-2H3 |
Standard InChI Key | AGRDPCWQGGNEQL-UHFFFAOYSA-N |
SMILES | CC(C)NS(=O)(=O)Cl |
Canonical SMILES | CC(C)NS(=O)(=O)Cl |
Introduction
Isopropylsulfamoyl chloride, with the chemical formula C₃H₈ClNO₂S, is a compound that has garnered attention in various chemical and pharmaceutical applications. It is known for its unique properties and potential uses in organic synthesis. This article aims to provide a comprehensive overview of isopropylsulfamoyl chloride, including its chemical properties, synthesis methods, and potential applications.
Synthesis Methods
Isopropylsulfamoyl chloride can be synthesized through the reaction of isopropylamine with chlorosulfonic acid and phosphorus pentachloride. This method involves treating isopropylamine with chlorosulfonic acid to form an intermediate, which is then reacted with phosphorus pentachloride to yield isopropylsulfamoyl chloride .
Safety and Hazards
Isopropylsulfamoyl chloride poses several hazards due to its chemical nature:
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Harmful if Swallowed: Classified as H302, indicating acute oral toxicity.
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Causes Severe Skin Burns and Eye Damage: Classified as H314 and H318, indicating severe skin and eye irritation.
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Harmful if Inhaled: Classified as H332, indicating acute inhalation toxicity.
Handling this compound requires proper protective equipment and adherence to safety protocols to minimize exposure risks .
Potential Applications
While specific applications of isopropylsulfamoyl chloride are not widely documented, compounds with sulfamoyl moieties are often explored in pharmaceutical research for their potential biological activities. Sulfonamides, for instance, are known for their antimicrobial properties and have been studied in various medicinal chemistry contexts .
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